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Compound of Interest

Compound Name:
4-Hydroxycyclohexane-1-

carboxamide

CAS No.: 19556-97-9

Cat. No.: B2976100

Get Quote

Stereochemical Control, Synthetic Protocols, and
Medicinal Utility[1]
Executive Summary & Structural Dynamics[1]
4-Hydroxycyclohexane-1-carboxamide (CAS: 116941-10-7) represents a critical bifunctional

scaffold in medicinal chemistry.[1] Characterized by a cyclohexane ring substituted with a

hydrophilic hydroxyl group at position 4 and a carboxamide at position 1, it serves as a robust,

non-aromatic linker that imparts defined spatial geometry to drug candidates.[1]

Unlike flexible alkyl chains, the cyclohexane core introduces rigid stereochemical constraints.[1]

The molecule exists primarily as two diastereomers: cis and trans.[1] Understanding the

thermodynamic preference of these isomers is the foundation of working with this substrate.[1]

Trans-Isomer (Diequatorial): Thermodynamically preferred.[1] Both the hydroxyl and

carboxamide groups occupy equatorial positions in the chair conformation, minimizing 1,3-
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diaxial interactions.[1] This isomer is frequently targeted in drug design (e.g., kinase

inhibitors) to extend ligands into specific binding pockets.[1]

Cis-Isomer (Axial/Equatorial): Higher energy state.[1] One substituent is forced into an axial

position, increasing steric strain.[1]

Conformational Analysis Diagram
The following diagram illustrates the thermodynamic equilibrium and the "chair-flip" dynamics

that dictate the stability of the trans isomer.

Thermodynamic Equilibrium

Steric Factors (A-Values)

Trans-Isomer
(Diequatorial)
Most Stable

Cis-Isomer
(Axial/Equatorial)

Higher Energy

  Isomerization  
(High Temp/Acid)

-OH Group
A-Value: ~0.9 kcal/mol

-CONH2 Group
A-Value: ~1.6 kcal/mol

Fig 1. Thermodynamic preference for the trans-diequatorial conformation driven by A-values.

Click to download full resolution via product page

Synthetic Methodologies & Protocols
The synthesis of 4-hydroxycyclohexane-1-carboxamide typically proceeds via the reduction

of 4-hydroxybenzoic acid, followed by amidation.[1] Direct amidation of the hydroxy-acid

requires chemoselective control to prevent esterification of the alcohol.[1]

2.1 Precursor Synthesis: Hydrogenation & Isomerization
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Commercial starting material is often 4-hydroxybenzoic acid.[1] Catalytic hydrogenation yields

a mixture of cis and trans acids.[1]

Protocol 1: Catalytic Hydrogenation to 4-Hydroxycyclohexanecarboxylic Acid

Reagents: 4-Hydroxybenzoic acid (1.0 eq), 5% Rh/Al2O3 (5 wt%), Water/Acetic Acid

(solvent).

Conditions: Pressurize autoclave to 50 bar H2; heat to 80°C for 12 hours.

Workup: Filter catalyst through celite. Concentrate filtrate.[1]

Result: ~3:1 mixture of cis:trans acid.[2]

Protocol 2: Thermodynamic Isomerization (Enrichment of Trans) To maximize the trans isomer

yield required for most pharmaceutical applications:

Dissolve the cis/trans acid mixture in molten KOH or reflux in aqueous HCl.[1]

The cis isomer creates a transient planar enol intermediate, allowing re-protonation to the

thermodynamically stable trans form.[1]

Recrystallization: Recrystallize from water or ethyl acetate.[1] The trans-acid is generally less

soluble and crystallizes first.[1]

2.2 Chemoselective Amidation
Converting the acid to the amide without protecting the 4-hydroxyl group requires a method

that activates the carboxylate without reacting with the alcohol.[1] Avoid Thionyl Chloride

(SOCl2) unless the hydroxyl is protected, as it may convert the alcohol to a chloride.[1]

Recommended Protocol: Mixed Anhydride Method This method minimizes side reactions and

avoids harsh chlorinating agents.[1]

Reagents:

Trans-4-hydroxycyclohexanecarboxylic acid (10 mmol)[1]
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Ethyl chloroformate (11 mmol)[1]

Triethylamine (TEA) (11 mmol)[1]

Ammonium hydroxide (28% NH3, excess) or Ammonia gas[1]

Solvent: Anhydrous THF

Step-by-Step Procedure:

Activation: Dissolve the acid and TEA in anhydrous THF at -10°C (ice/salt bath).

Anhydride Formation: Dropwise add ethyl chloroformate over 15 minutes. A white

precipitate (TEA[1]·HCl) will form.[1] Stir for 30 minutes at -10°C.

Amidation: Introduce ammonia (gas bubbling or aqueous solution) while maintaining low

temperature.[1] Stir for 2 hours, allowing the mixture to warm to room temperature.

Workup: Evaporate THF. Dissolve residue in EtOAc/Water.[1] The product (amide) is

highly polar; if it remains in the aqueous phase, use continuous extraction or lyophilization.

[1]

Purification: Recrystallize from Ethanol/Ether.

Synthetic Workflow Diagram
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4-Hydroxybenzoic Acid
(Aromatic Precursor)

Hydrogenation
(Rh/Al2O3, H2, 50 bar)

Mixture of Cis/Trans
4-Hydroxycyclohexanecarboxylic Acid

Isomerization & Crystallization
(Reflux HCl / Recryst.)

Trans-Acid Intermediate
(Pure Isomer)

Chemoselective Amidation
(Ethyl Chloroformate / NH3)

4-Hydroxycyclohexane-1-carboxamide
(Target Molecule)

Fig 2. Synthetic route emphasizing stereochemical correction and chemoselective amidation.
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Physical Properties & Characterization Data[1][2][4][5][6]
[7]
Reliable identification requires distinguishing between the acid precursor and the final amide,

as well as the stereoisomers.[1]
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Property
Trans-Acid
Precursor

Cis-Acid Precursor

4-
Hydroxycyclohexa
ne-1-carboxamide
(Trans)

CAS Number 3685-26-5 3685-22-1
17430-98-7 (Isomer

Specific)

Molecular Weight 144.17 g/mol 144.17 g/mol 143.19 g/mol

Melting Point 148–152 °C 145–148 °C
215–218 °C (Est.[1]

amide range)

Solubility
DMSO, MeOH, Water

(Hot)
DMSO, MeOH Water, DMSO, MeOH

pKa (Calc) ~4.7 (Carboxyl) ~4.8 (Carboxyl)
~15 (Amide), ~16

(Alcohol)

Appearance White Crystalline Solid White Powder
White Crystalline

Powder

Note: Melting points for amides are significantly higher than their corresponding acids due to

extensive hydrogen bonding networks.[1]

Medicinal Chemistry Applications
In drug discovery, 4-hydroxycyclohexane-1-carboxamide is rarely a final drug but rather a

high-value metabolite or pharmacophore scaffold.[1]

4.1 Bioisosteric Replacement & Linker Design
The cyclohexane ring serves as a lipophilic spacer that is more metabolically stable than a

phenyl ring (avoiding formation of reactive arene oxides).[1]

Rigidity: The trans-cyclohexane acts as a rigid rod, separating the H-bond donor (amide) and

acceptor/donor (hydroxyl) by approximately 5.5 Å.[1]

Solubility: The presence of the hydroxyl group significantly improves the aqueous solubility of

lipophilic drug candidates compared to a cyclohexyl or phenyl linker.[1]
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4.2 Kinase Inhibitors & GPCR Ligands
This moiety often appears in:

JAK Inhibitors: Cyclohexane-carboxamides are used to occupy solvent-exposed regions of

the ATP binding pocket.[1]

MAO Inhibitors: Derivatives of this structure have shown activity in inhibiting monoamine

oxidase, modulating neurotransmitter levels.[1]

Metabolic Studies: It is a known metabolite of drugs containing the trans-4-

hydroxycyclohexyl moiety.[1] Identifying this structure is crucial during ADME (Absorption,

Distribution, Metabolism, Excretion) profiling.[1]

References
National Center for Biotechnology Information. (2023).[1] PubChem Compound Summary for

CID 151138, 4-Hydroxycyclohexanecarboxylic acid. Retrieved October 26, 2023, from [Link]

Google Patents. (2017).[1] WO2017134212A1 - Process for the preparation of trans-4-

amino-1-cyclohexanecarboxilic acid and its derivatives.[1] Retrieved October 26, 2023, from

[1]

Wiley-VCH. (2013).[1] Roles of Carboxylic Functions in Pharmaceuticals. Retrieved October

26, 2023, from [Link][1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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